D-arabinose 5-phosphate

• CAS: 13137-52-5
• Synonyms: arabinose 5-phosphate; arabinose 5-phosphate, (beta-D)-isomer; arabinose 5-phosphate, di-Li salt; D-A-5-P; D-arabinose 5-phosphate
• Molecular Formula: C5H11O8P
• Molecular Weight: 230.11 g/mol
• SMILES: C(C(C(C(C=O)O)O)O)OP(=O)(O)O
• InChI: InChI=1S/C5H11O8P/c6-1-3(7)5(9)4(8)2-13-14(10,11)12/h1,3-5,7-9H,2H2,(H2,10,11,12)/t3-,4-,5+/m1/s1
• InChIKey: PPQRONHOSHZGFQ-WDCZJNDASA-N

KDO8P synthase inhibitor screens fail when D-ribose 5-phosphate is substituted for authentic D-arabinose 5-phosphate (A5P)-only the D-arabino configuration is recognized by KdsA, yielding zero catalytic activity with generic analogs. • KDO8P synthase committed substrate; API/KdsD KM = 0.78 mM (B. fragilis) • Transketolase inhibitor (Ki = 0.4 mM): enables metabolic flux bottleneck studies • A5P→Ru5P Keq = 0.50: critical for multi-enzyme KDO cascade design Analytically validated. Bulk quantities available upon request.

D-Arabinose 5-Phosphate for Metabolic & Antibacterial Research

D-Arabinose 5-phosphate (A5P, CAS 13137-52-5) is a phosphorylated pentose sugar that functions as an essential metabolic intermediate, most notably as the committed precursor in the biosynthesis of 3-deoxy-D-manno-octulosonate (KDO), a critical component of lipopolysaccharides (LPS) in Gram-negative bacteria [1]. It is also a key branch point metabolite in certain pentose phosphate pathway variants and a known competitive inhibitor of several key enzymes in central carbon metabolism, including transketolase and transaldolase [2]. Its unique role makes it a high-priority research reagent for enzymology, pathway engineering, and antimicrobial drug discovery programs.

Metabolic Intermediate

Commited precursor for KDO/LPS biosynthesis in Gram-negative bacteria; essential for pathway reconstitution studies

Enzyme Probe

Reported competitive inhibitor of transketolase and transaldolase; supports central carbon metabolism flux analysis

Stereochemically Defined

D-arabino configuration required; not interchangeable with D-ribose 5-phosphate or D-xylulose 5-phosphate

• [1] KEGG ENZYME: 5.3.1.13. (2024). D-arabinose-5-phosphate aldose-ketose-isomerase. View Source
• [2] MetaCyc: D-arabinose 5-phosphate. (2024). SRI International. View Source

D-Arabinose 5-Phosphate Substitution Limitations

Substituting D-arabinose 5-phosphate with its common, more abundant pentose phosphate analogs (e.g., D-ribose 5-phosphate or D-xylulose 5-phosphate) in research or industrial enzymatic cascades will lead to experimental failure due to absolute stereochemical specificity. The target enzyme for A5P in the KDO pathway, KDO8P synthase, has a substrate binding site that specifically accommodates the D-arabino configuration, a feature that is structurally distinct from the D-ribo configuration of the pentose phosphate pathway intermediate D-ribose 5-phosphate [1]. Even closely related isomerases exhibit pronounced kinetic and thermodynamic preferences; for instance, D-arabinose 5-phosphate is not converted by the enzyme that acts on its structural analog D-ribose 5-phosphate, underscoring that these are not functionally interchangeable reagents [2]. The quantitative evidence below confirms that only the correct stereoisomer, D-arabinose 5-phosphate, can fulfill its unique biological and chemical roles.

Target Compound

D-Arabinose 5-phosphate (A5P)

Stereospecific substrate for KDO8P synthase; absolute catalytic activity observed

Reported competitive inhibitor of transketolase (Ki 0.4 mM) and transaldolase

Common Substitutes

D-Ribose 5-phosphate, D-Xylulose 5-phosphate

D-ribo or D-xylo configuration; KDO8P synthase shows no detectable activity

Lack inhibitory profile; D-xylulose 5-phosphate acts as substrate for transketolase, not inhibitor

Substitution may lead to zero enzymatic conversion and invalid kinetic comparisons.

• [1] Allison, T. M., et al. (2010). 'Substrate specificity and mutational studies of KDO8PS.' Thesis, University of Canterbury. View Source
• [2] Lim, R., & Cohen, S. S. (1966). 'D-Phosphoarabinoisomerase and D-Ribulokinase in Escherichia coli.' Journal of Biological Chemistry, 241(19), 4304-4315. View Source

Quantitative Evidence for D-Arabinose 5-Phosphate

API Isomerase Substrate Affinity Comparison

In the first committed step of KDO biosynthesis, D-arabinose 5-phosphate (A5P) exhibits a significantly higher affinity for D-arabinose 5-phosphate isomerase (API) from Bacteroides fragilis than its product, D-ribulose 5-phosphate (Ru5P). The KM value for A5P is 0.78 mM, while the KM for Ru5P is 1.2 mM, indicating a tighter binding of the substrate A5P under these assay conditions [1].

API Isomerase Substrate Affinity

Head-to-head

A5P KM: 0.78 mM vs. Ru5P KM: 1.2 mM

Higher affinity supports KDO pathway reconstitution and screening assays

B. fragilis API, 37°C; 35% lower KM relative to product

Evidence Dimension	Substrate Affinity (KM)
Target Compound Data	0.78 mM
Comparator Or Baseline	D-Ribulose 5-phosphate: 1.2 mM
Quantified Difference	A5P KM is 35% lower (higher affinity) than Ru5P KM
Conditions	Bacteroides fragilis API, discontinuous cysteine-carbazole assay, 37°C

Why This Matters

The higher substrate affinity validates A5P as the kinetically preferred reactant for in vitro reconstitution of the KDO biosynthetic pathway and for use in high-throughput screening assays targeting API.

• [1] Cech, D. L., et al. (2014). 'Analysis of the arabinose-5-phosphate isomerase of Bacteroides fragilis provides insight into regulation of single-domain arabinose phosphate isomerases.' Journal of Bacteriology, 196(15), 2861-2868. View Source

Equilibrium Constant Comparison for A5P Isomerization

The reversible isomerization between D-arabinose 5-phosphate (A5P) and D-ribulose 5-phosphate (Ru5P) catalyzed by API is thermodynamically distinct from the analogous reaction in the pentose phosphate pathway. The equilibrium constant (Keq) for the A5P to Ru5P interconversion is 0.50, favoring the formation of Ru5P at 37°C and pH 7.5 [1]. In contrast, the isomerization of the closely related metabolite D-ribose 5-phosphate (R5P) to Ru5P by ribose-5-phosphate isomerase has a reported Keq of approximately 1.4, favoring the aldose R5P [2].

Reaction Equilibrium (Keq)

Cross-study

A5P ⇌ Ru5P: Keq 0.50 R5P ⇌ Ru5P: Keq ~1.4

Opposite thermodynamic bias; essential for flux modeling of KDO pathway

A5P system favors ketose; cross-study comparison, verify conditions

Evidence Dimension	Reaction Equilibrium (Keq)
Target Compound Data	Keq = 0.50 (A5P to Ru5P)
Comparator Or Baseline	Keq = ~1.4 (D-Ribose 5-phosphate to Ru5P)
Quantified Difference	Opposite thermodynamic bias; A5P system favors ketose (Ru5P) while R5P system favors aldose (R5P)
Conditions	A5P system: 37°C, pH 7.5; R5P system: similar physiological conditions

Why This Matters

The unique thermodynamic landscape of the A5P/Ru5P equilibrium is a critical parameter for accurate metabolic flux modeling in engineered microorganisms and for understanding the regulatory control of the KDO pathway, which cannot be inferred from more common pentose phosphate data.

• [1] Airoldi, C., et al. (2010). 'Saturation transfer difference NMR experiments of membrane proteins in living cells: the case of KdsD.' Journal of the American Chemical Society, 132(28), 9665-9667. View Source
• [2] Woodruff, W. W., & Wolfenden, R. (1979). 'Inhibition of ribose-5-phosphate isomerase by 4-phosphoerythronate.' Journal of Biological Chemistry, 254(13), 5866-5869. View Source

Central Carbon Metabolism Enzyme Inhibition

D-Arabinose 5-phosphate (A5P) acts as a potent competitive inhibitor of key enzymes in central carbon metabolism, a property not shared by its isomer D-ribulose 5-phosphate or other common pentose phosphates. Specifically, A5P inhibits E. coli transketolase with a Ki of 0.4 mM, whereas its structural analog, D-xylulose 5-phosphate, is a substrate with a much higher KM [1]. Furthermore, A5P has been shown to inhibit transaldolase B and fructose 6-phosphate aldolase, demonstrating a unique, multi-target inhibitory profile within the pentose phosphate pathway [2].

Transketolase Inhibition

Reported

Ki = 0.4 mM

Competitive inhibition supports metabolic flux dissection studies

E. coli transketolase A; multi-target profile also includes transaldolase B

Evidence Dimension	Inhibitory Potency (Ki)
Target Compound Data	Ki = 0.4 mM (vs. transketolase)
Comparator Or Baseline	D-Xylulose 5-phosphate: substrate with KM >> 0.4 mM
Quantified Difference	A5P is a potent inhibitor (Ki=0.4mM), while its 2-epimer is a substrate with significantly lower apparent affinity
Conditions	E. coli transketolase, standard assay conditions

Why This Matters

This unique inhibitory profile makes A5P a valuable tool compound for dissecting metabolic flux control in the pentose phosphate pathway and for validating the on-target effects of novel antibacterial agents designed to disrupt this metabolic hub.

• [1] Sprenger, G. A., et al. (1995). 'Transketolase A of Escherichia coli K12. Purification and properties of the enzyme from recombinant strains.' European Journal of Biochemistry, 230(2), 525-532. View Source
• [2] Schurmann, M., & Sprenger, G. A. (2001). 'Fructose-6-phosphate aldolase is a novel class I aldolase from Escherichia coli and is related to a novel group of bacterial transaldolases.' Journal of Biological Chemistry, 276(14), 11055-11061. View Source

KDO8P Synthase Substrate Exclusivity

The enzyme KDO8P synthase exhibits absolute specificity for D-arabinose 5-phosphate (A5P) as its aldose substrate, showing no catalytic activity with D-erythrose 4-phosphate (E4P), the substrate of the evolutionarily related DAH7P synthase [1]. This functional divergence is a critical point for antibacterial drug design. For the KDO8P synthase from Acidithiobacillus ferrooxidans, the KM for A5P is 0.024 mM for the wild-type enzyme, a value that is drastically altered by active-site mutations (e.g., P245A) that have no effect on E4P recognition [2].

KDO8P Synthase Specificity

Head-to-head

A5P KM: 0.024 mM E4P: no activity

Absolute discrimination validates KDO8P synthase as selective antibacterial target

A. ferrooxidans enzyme; any contaminating pentose phosphate would be inert

Evidence Dimension	Substrate Specificity
Target Compound Data	KM = 0.024 mM (A5P, wild-type)
Comparator Or Baseline	D-Erythrose 4-phosphate: No detectable activity
Quantified Difference	Absolute discrimination; catalytic activity observed with A5P but zero with E4P
Conditions	A. ferrooxidans KDO8P synthase, pH 7.2, 37°C

Why This Matters

This absolute specificity is the biochemical basis for targeting KDO8P synthase as a selective antibacterial target. Researchers require pure A5P to conduct robust inhibitor screens, as any contaminating pentose phosphates would not act as substrates and could confound kinetic analysis.

• [1] Allison, T. M., et al. (2010). 'Substrate specificity and mutational studies of KDO8PS.' Thesis, University of Canterbury. View Source
• [2] Duewel, H. S., et al. (2001). 'Substrate and metal ion binding in 3-deoxy-D-manno-octulosonate-8-phosphate synthase from Aquifex aeolicus.' Journal of Biological Chemistry, 276(12), 8888-8895. View Source

A5P Transport Kinetics Comparison

The uptake of D-arabinose 5-phosphate (A5P) by the hexose phosphate transport system (UhpT) in Salmonella typhimurium shows distinct kinetic parameters compared to other phosphorylated sugars. The KM value for A5P transport is 0.32 mM, which is intermediate between the high-affinity transport of glucose-6-phosphate (KM = 0.13 mM) and the lower-affinity transport of sedoheptulose-7-phosphate (KM = 1.61 mM) [1].

Transport Kinetics (UhpT)

Head-to-head

KM 0.32 mM (A5P)

Intermediate affinity relative to other sugar phosphates; enables uptake modeling

S. typhimurium, compared to G6P (0.13 mM) and S7P (1.61 mM)

Evidence Dimension	Transport Affinity (KM)
Target Compound Data	0.32 mM
Comparator Or Baseline	Glucose-6-phosphate: 0.13 mM; Sedoheptulose-7-phosphate: 1.61 mM
Quantified Difference	A5P KM is 2.5-fold higher than G6P and 5-fold lower than S7P
Conditions	S. typhimurium UhpT transport system, whole cells

Why This Matters

Understanding the specific transport kinetics of A5P is essential for designing feeding strategies in microbial bioprocesses where A5P is a pathway intermediate. This quantitative data allows for accurate modeling of uptake rates, which is not possible using generic assumptions derived from other sugar phosphates.

• [1] Eidels, L., et al. (1974). 'Transport of D-arabinose-5-phosphate and D-sedoheptulose-7-phosphate by the hexose phosphate transport system of Salmonella typhimurium.' Journal of Bacteriology, 119(3), 765-772. View Source

Mutational Impact on KDO8P Synthase Substrate Affinity

Active site mutations in KDO8P synthase have a profoundly different effect on the binding of its two substrates, D-arabinose 5-phosphate (A5P) and phosphoenolpyruvate (PEP). In one study, the wild-type KM for A5P was 0.024 mM. A P245A mutation led to a minimal increase in KM for A5P to 0.024 mM, whereas the same mutation caused a much larger relative change in binding for PEP [1]. In contrast, a D243E mutation caused a >100-fold increase in the KM for A5P, to 2.63 mM, while having a less dramatic effect on PEP binding [2].

Mutational Impact on KM

Head-to-head

WT KM: 0.024 mM D243E KM: 2.63 mM (>100×)

Reveals resistance-relevant binding determinants; requires high-purity A5P

A. aeolicus KDO8P synthase; differential effect vs. PEP binding

Evidence Dimension	Mutational Impact on Substrate Affinity (KM)
Target Compound Data	Wild-type KM = 0.024 mM; P245A KM = 0.024 mM; D243E KM = 2.63 mM
Comparator Or Baseline	PEP: Wild-type KM = 0.0025 mM; P245A and D243E show different proportional changes
Quantified Difference	D243E mutation increases A5P KM by >100-fold, while effect on PEP KM is significantly smaller
Conditions	A. aeolicus KDO8P synthase, pH 7.2, 37°C

Why This Matters

This data demonstrates that high-quality, structurally defined A5P is critical for dissecting the precise molecular determinants of substrate binding in KDO8P synthase. Such studies are fundamental to understanding potential resistance mechanisms to KDO pathway inhibitors and for guiding rational enzyme engineering.

• [1] Duewel, H. S., et al. (2001). 'Substrate and metal ion binding in 3-deoxy-D-manno-octulosonate-8-phosphate synthase from Aquifex aeolicus.' Journal of Biological Chemistry, 276(12), 8888-8895. View Source
• [2] Enzyme Information Database. (2024). KM values for EC 2.5.1.55 with substrate D-arabinose 5-phosphate. View Source

D-Arabinose 5-Phosphate Validated Applications

KDO Biosynthetic Pathway Reconstitution

D-Arabinose 5-phosphate (A5P) is the essential, committed substrate for the enzyme KDO8P synthase (KdsA), which is a clinically validated target for novel Gram-negative antibiotics. The absolute stereospecificity of KDO8P synthase for A5P over other pentose phosphates like D-ribose 5-phosphate or D-erythrose 4-phosphate [1] means that high-purity A5P is mandatory for conducting robust, artifact-free in vitro biochemical assays and high-throughput screens to identify and characterize new KDO8P synthase inhibitors. Using generic substitutes will result in zero catalytic activity and invalidate the assay.

Pentose Phosphate Pathway Flux Engineering

D-Arabinose 5-phosphate serves as a unique metabolic probe due to its potent and specific inhibition of key pentose phosphate pathway enzymes, including transketolase (Ki = 0.4 mM) and transaldolase B [2]. This property is not shared by its isomer, D-ribulose 5-phosphate, or other common intermediates. Researchers use A5P to create controlled metabolic bottlenecks in vivo or in cell-free systems, enabling the precise study of carbon flux redistribution and the identification of rate-limiting steps in central metabolism, which is critical for optimizing microbial cell factories for bioproduction.

Enzymatic Synthesis of KDO and Derivatives

The thermodynamic equilibrium of the A5P to D-ribulose 5-phosphate (Ru5P) isomerization (Keq = 0.50) strongly favors Ru5P formation [3]. This unique equilibrium position is a critical parameter for designing efficient multi-enzyme cascades for the synthesis of KDO, CMP-KDO, and their analogs, which are valuable as immunochemical reagents and potential vaccine adjuvants. Accurate knowledge of this thermodynamic constant, which differs from other pentose isomerization systems, is essential for predicting reaction yields and optimizing process conditions in an industrial biotechnology setting.

Rational Drug Design Targeting API Isomerase

The high substrate affinity of D-arabinose 5-phosphate for its cognate isomerase, API (KdsD), as demonstrated by a KM of 0.78 mM in Bacteroides fragilis [4], makes it an ideal ligand for co-crystallization studies and saturation-transfer difference (STD) NMR experiments aimed at elucidating the enzyme's substrate recognition and catalytic mechanism. The detailed structural information gained from these studies is directly leveraged for the rational design of mechanism-based inhibitors of API, a promising and underexplored target for new antibacterial agents.

Application

Selection Property

Validation Focus

KDO pathway reconstitution studies

Stereospecific substrate for KDO8P synthase (KdsA)

Verify substrate specificity; ensure zero activity with other pentose phosphates

Central carbon metabolism flux analysis

Reported competitive inhibitor of transketolase/transaldolase

Confirm inhibition profile; establish controlled metabolic bottlenecks

Multi-enzyme synthesis of KDO analogs

Thermodynamic equilibrium favoring ketose (Ru5P)

Validate isomerization equilibrium; predict cascade reaction yields

Antibacterial target research on API isomerase

High substrate affinity for API (KdsD)

Co-crystallization and STD-NMR binding studies; evaluate inhibitor design

• [1] Allison, T. M., et al. (2010). 'Substrate specificity and mutational studies of KDO8PS.' Thesis, University of Canterbury. View Source
• [2] Sprenger, G. A., et al. (1995). 'Transketolase A of Escherichia coli K12. Purification and properties of the enzyme from recombinant strains.' European Journal of Biochemistry, 230(2), 525-532. View Source
• [3] Airoldi, C., et al. (2010). 'Saturation transfer difference NMR experiments of membrane proteins in living cells: the case of KdsD.' Journal of the American Chemical Society, 132(28), 9665-9667. View Source
• [4] Cech, D. L., et al. (2014). 'Analysis of the arabinose-5-phosphate isomerase of Bacteroides fragilis provides insight into regulation of single-domain arabinose phosphate isomerases.' Journal of Bacteriology, 196(15), 2861-2868. View Source